Cas no 2002525-24-6 ((1S)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-amine)

• Product Name: (1S)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-amine
• CAS No: 2002525-24-6
• MF: C₅H₇BrN₂S
• MW: 207.091478586197
• CID: 5898692
• PubChem ID: 165643517
• Update Time: 2024-11-07

(1S)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (αS)-5-Bromo-α-methyl-2-thiazolemethanamine
• (S)-1-(5-Bromothiazol-2-yl)ethan-1-amine
• (1S)-1-(5-bromo-1,3-thiazol-2-yl)ethan-1-amine
• 2002525-24-6
• EN300-1920022
• G73836

• Inchi： 1S/C5H7BrN2S/c1-3(7)5-8-2-4(6)9-5/h2-3H,7H2,1H3/t3-/m0/s1
• InChI Key： RBGBHJNCZXLFMW-VKHMYHEASA-N
• SMILES： S1C(Br)=CN=C1[C@H](C)N

Computed Properties

• Exact Mass: 205.95133g/mol
• Monoisotopic Mass: 205.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.649±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 247.7±20.0 °C(Predicted)
• pka: 7.36±0.29(Predicted)